Cas no 1105248-05-2 (N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide)

• Product Name: N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide
• CAS No: 1105248-05-2
• MF: C₁₈H₁₇ClN₄O₂S
• MW: 388.871181249619
• CID: 6431681
• PubChem ID: 30864390
• Update Time: 2025-05-26

N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide
• N-(4-chlorophenyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carboxamide
• AKOS024511443
• F5498-0087
• 1105248-05-2
• VU0645513-1
• N-(4-chlorophenyl)-4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide

• Inchi： 1S/C18H17ClN4O2S/c19-13-3-5-14(6-4-13)20-18(24)23-9-7-12(8-10-23)16-21-22-17(26-16)15-2-1-11-25-15/h1-6,11-12H,7-10H2,(H,20,24)
• InChI Key： OSYJJLNOULQVJG-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(Cl)C=C2)=O)CCC(C2=NN=C(C3=CC=CO3)S2)CC1

Computed Properties

• Exact Mass: 388.0760747g/mol
• Monoisotopic Mass: 388.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide

Comprehensive Analysis of N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide (CAS No. 1105248-05-2)

The compound N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide (CAS No. 1105248-05-2) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thiadiazole-containing derivative exhibits a unique combination of a piperidine core, a furan ring, and a chlorophenyl group, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. The presence of the 1,3,4-thiadiazole moiety is known to contribute to its bioactivity, often linked to antimicrobial and anti-inflammatory properties. Recent studies have explored its interactions with enzymes and receptors, aligning with the growing trend of targeted drug discovery. This aligns with the broader interest in small molecule inhibitors and their role in precision medicine, a hot topic in current pharmaceutical discussions.

From a structural-activity relationship (SAR) perspective, the furan-2-yl group in N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide is critical for its binding affinity. Computational modeling and molecular docking studies have become popular tools to predict its behavior, reflecting the increasing use of AI-driven drug design. These methodologies are often highlighted in search queries, as researchers seek to optimize such compounds for higher efficacy and selectivity.

The compound’s physicochemical properties, such as solubility and stability, are also key areas of investigation. Given the rising demand for bioavailability enhancement techniques, many users search for ways to improve the delivery of similar heterocyclic compounds. Innovations in nanocarrier systems and prodrug strategies are frequently discussed in conjunction with such molecules, addressing challenges like poor absorption or rapid metabolism.

Another trending topic tied to this compound is its potential role in multi-target therapeutics. With the shift toward polypharmacology, researchers are keen to explore how N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide might interact with multiple biological targets simultaneously. This approach is particularly relevant in complex diseases like cancer and neurodegenerative disorders, where single-target drugs often fall short.

In summary, N-(4-chlorophenyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide (CAS No. 1105248-05-2) represents a fascinating case study in modern drug development. Its structural complexity, combined with the growing emphasis on computational chemistry and multi-target engagement, positions it as a compound of high interest. As the scientific community continues to explore its applications, this molecule is likely to remain a focal point in both academic and industrial research.